7-hydro-8-methylpteroylglutamylglutamic acid
7-hydro-8-methylpteroylglutamylglutamic acid
Brand Name:
Vulcanchem
CAS No.:
108402-49-9
VCID:
VC0035428
InChI:
InChI=1S/C25H30N8O9/c1-33-11-14(28-19-20(33)31-25(26)32-22(19)38)10-27-13-4-2-12(3-5-13)21(37)30-16(24(41)42)6-8-17(34)29-15(23(39)40)7-9-18(35)36/h2-5,15-16,27H,6-11H2,1H3,(H,29,34)(H,30,37)(H,35,36)(H,39,40)(H,41,42)(H3,26,31,32,38)/t15-,16-/m0/s1
SMILES:
CN1CC(=NC2=C1NC(=NC2=O)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)NC(CCC(=O)O)C(=O)O)C(=O)O
Molecular Formula:
C25H30N8O9
Molecular Weight:
586.6 g/mol
7-hydro-8-methylpteroylglutamylglutamic acid
CAS No.: 108402-49-9
Main Products
VCID: VC0035428
Molecular Formula: C25H30N8O9
Molecular Weight: 586.6 g/mol
| CAS No. | 108402-49-9 |
|---|---|
| Product Name | 7-hydro-8-methylpteroylglutamylglutamic acid |
| Molecular Formula | C25H30N8O9 |
| Molecular Weight | 586.6 g/mol |
| IUPAC Name | (2S)-2-[[(4S)-4-[[4-[(2-amino-8-methyl-4-oxo-1,7-dihydropteridin-6-yl)methylamino]benzoyl]amino]-4-carboxybutanoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C25H30N8O9/c1-33-11-14(28-19-20(33)31-25(26)32-22(19)38)10-27-13-4-2-12(3-5-13)21(37)30-16(24(41)42)6-8-17(34)29-15(23(39)40)7-9-18(35)36/h2-5,15-16,27H,6-11H2,1H3,(H,29,34)(H,30,37)(H,35,36)(H,39,40)(H,41,42)(H3,26,31,32,38)/t15-,16-/m0/s1 |
| Standard InChIKey | VNUXXWFZEBNXLN-HOTGVXAUSA-N |
| Isomeric SMILES | CN1CC(=NC2=C1NC(=NC2=O)N)CNC3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)N[C@@H](CCC(=O)O)C(=O)O)C(=O)O |
| SMILES | CN1CC(=NC2=C1NC(=NC2=O)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)NC(CCC(=O)O)C(=O)O)C(=O)O |
| Canonical SMILES | CN1CC(=NC2=C1NC(=NC2=O)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)NC(CCC(=O)O)C(=O)O)C(=O)O |
| Synonyms | 7-hydro-8-methylpteroylglutamylglutamic acid |
| PubChem Compound | 130124 |
| Last Modified | Nov 09 2021 |
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